Cas no 81542-16-7 (Cycloheptyl Isothiocyanate)
Cycloheptyl Isothiocyanate structure
Product Name:Cycloheptyl Isothiocyanate
CAS No:81542-16-7
MF:C8H13NS
MW:155.26052069664
MDL:MFCD00041032
CID:720276
PubChem ID:2795376
Update Time:2025-04-19
Cycloheptyl Isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptane,isothiocyanato-
- Cycloheptyl isothiocyanate
- isothiocyanatocycloheptane
- Cycloheptane,isothiocyanato
- DTXSID00383643
- Cycloheptylisothiocyanate
- FS-4611
- 81542-16-7
- SCHEMBL5970910
- AKOS003353252
- EN300-1232872
- FT-0641831
- A840156
- MFCD00041032
- G29357
- Cycloheptyl Isothiocyanate
-
- MDL： MFCD00041032
- Inchi： 1S/C8H13NS/c10-7-9-8-5-3-1-2-4-6-8/h8H,1-6H2
- InChI Key： ZGNJAJWMDQTLQC-UHFFFAOYSA-N
- SMILES： S=C=NC1CCCCCC1
Computed Properties
- Exact Mass: 155.07700
- Monoisotopic Mass: 155.07687059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.9
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- Color/Form: Uncertain
- Density: 1,03 g/cm3
- Boiling Point: 88 °C
- Refractive Index: 1.5414
- PSA: 44.45000
- LogP: 2.81200
- Solubility: Not determined
Cycloheptyl Isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Cycloheptyl Isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 008783-1g |
Cycloheptyl isothiocyanate |
81542-16-7 | 99% | 1g |
￡22.00 | 2022-03-01 | |
| Fluorochem | 008783-25g |
Cycloheptyl isothiocyanate |
81542-16-7 | 99% | 25g |
￡474.00 | 2022-03-01 | |
| TRC | C988163-50mg |
Cycloheptyl Isothiocyanate |
81542-16-7 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C988163-100mg |
Cycloheptyl Isothiocyanate |
81542-16-7 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C988163-500mg |
Cycloheptyl Isothiocyanate |
81542-16-7 | 500mg |
$ 80.00 | 2022-06-06 | ||
| abcr | AB149841-5 g |
Cycloheptyl isothiocyanate; 99% |
81542-16-7 | 5 g |
€236.90 | 2023-07-20 | ||
| abcr | AB149841-25 g |
Cycloheptyl isothiocyanate; 99% |
81542-16-7 | 25 g |
€770.70 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1235020-1g |
Cycloheptane,isothiocyanato- |
81542-16-7 | 99% | 1g |
$255 | 2024-06-07 | |
| Oakwood | 008783-250mg |
Cycloheptyl isothiocyanate |
81542-16-7 | 99% | 250mg |
$28.00 | 2024-07-19 | |
| Oakwood | 008783-1g |
Cycloheptyl isothiocyanate |
81542-16-7 | 99% | 1g |
$55.00 | 2024-07-19 |
Cycloheptyl Isothiocyanate Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
81542-16-7 (Cycloheptyl Isothiocyanate) Related Products
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- 37678-58-3(Cyclohexane,1-(cyclohexylmethyl)-4-isothiocyanato-, cis-)
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- 59037-64-8(Cyclododecyl isothiocyanate)
- 194086-70-9(6-Methyl-2-heptyl isothiocyanate)
- 4426-79-3(2-Isothiocyanatobutane)
- 1122-82-3(isothiocyanatocyclohexane)
- 33522-04-2(Cyclooctyl isothiocyanate)
- 21663-51-4(2-Heptyl isothiocyanate)
- 69626-80-8(2-Octyl isothiocyanate)
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